Cas no 343617-55-0 (Ethyl 3-amino-4-(1-azepanyl)benzoate)

• Product name: Ethyl 3-amino-4-(1-azepanyl)benzoate
• CAS No: 343617-55-0
• MF: C₁₅H₂₂N₂O₂
• MW: 262.35
• CID: 1073655
• PubChem ID: 12493645

Ethyl 3-amino-4-(1-azepanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(1-azepanyl)benzoate
• 343617-55-0
• AKOS010567175
• ethyl 3-amino-4-(azepan-1-yl)benzoate
• SB81475
• ethyl3-amino-4-(azepan-1-yl)benzoate

• MDL： MFCD13343706
• Inchi： InChI=1S/C15H22N2O2/c1-2-19-15(18)12-7-8-14(13(16)11-12)17-9-5-3-4-6-10-17/h7-8,11H,2-6,9-10,16H2,1H3
• InChI Key： CGIOIWZFYWDGPW-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C=C1)N2CCCCCC2)N

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters